1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate
Overview
Description
1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate (DMTEP) is a synthetic organic compound belonging to the class of esters. It is a colorless, volatile liquid that is soluble in organic solvents, but insoluble in water. DMTEP is used as a solvent in various industries, including the pharmaceutical and chemical industries, as well as in the production of adhesives and coatings. It is also used as a raw material in the synthesis of several drugs, such as anticonvulsants, anti-inflammatory drugs, and anticoagulants.
Scientific Research Applications
1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate has been used in various scientific research applications, including studies on the metabolism of drugs, the development of new drugs, and the synthesis of polymers. It has also been used in the synthesis of several drugs, such as anticonvulsants, anti-inflammatory drugs, and anticoagulants. Additionally, 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate has been used in the synthesis of polymers, such as polyethylene, polypropylene, and polystyrene.
Mechanism of Action
The mechanism of action of 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate is not yet fully understood. However, it is believed that the compound acts as a catalyst in the condensation reaction between 2,2,2-trifluoroethyl methacrylate and dimethyl malonate. This reaction produces a colorless, volatile liquid with a boiling point of about 63°C.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate have not yet been fully studied. However, it is believed that the compound may have some effects on the metabolism of drugs and the synthesis of polymers. Additionally, 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate has been used in the synthesis of several drugs, such as anticonvulsants, anti-inflammatory drugs, and anticoagulants.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate in laboratory experiments is its relatively simple and cost-effective synthesis. Additionally, the compound is soluble in organic solvents, making it easy to handle and store. However, 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate is not soluble in water, which can limit its use in certain experiments. Additionally, the compound has a low boiling point, so it must be handled with care.
Future Directions
There are several potential future directions for research on 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate. These include further studies on the biochemical and physiological effects of the compound, as well as the development of new methods for its synthesis. Additionally, research could be conducted into the potential applications of 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate in the synthesis of polymers, such as polyethylene, polypropylene, and polystyrene. Lastly, research could be conducted into the potential uses of 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate in drug development and the metabolism of drugs.
Synthesis Methods
1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate is synthesized through a condensation reaction between 2,2,2-trifluoroethyl methacrylate and dimethyl malonate in the presence of a catalyst. The reaction is carried out at a temperature of 80-90°C for several hours. The resulting product is a colorless, volatile liquid with a boiling point of about 63°C. The synthesis of 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate is relatively simple and cost-effective, making it an attractive option for industrial applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate involves the reaction of 2,2,2-trifluoroethyl acetoacetate with 2 equivalents of methyl magnesium bromide followed by esterification with oxalyl chloride and methanol.", "Starting Materials": [ "2,2,2-trifluoroethyl acetoacetate", "methyl magnesium bromide", "oxalyl chloride", "methanol" ], "Reaction": [ "Step 1: React 2,2,2-trifluoroethyl acetoacetate with 2 equivalents of methyl magnesium bromide in anhydrous ether to form the corresponding magnesium salt.", "Step 2: Add 1,3-dimethyl malonic acid to the reaction mixture and stir for several hours to allow for the Grignard reaction to occur.", "Step 3: Quench the reaction with dilute hydrochloric acid and extract the organic layer with ether.", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Esterify the crude product with oxalyl chloride and methanol in the presence of a base such as pyridine to form 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate." ] } | |
CAS RN |
1565628-20-7 |
Product Name |
1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate |
Molecular Formula |
C7H9F3O4 |
Molecular Weight |
214.1 |
Purity |
95 |
Origin of Product |
United States |
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